Cas no 162898-23-9 (3,4-Seco-4(23),7-multifloradiene-3,29-dioic acid)
162898-23-9 structure
Product Name:3,4-Seco-4(23),7-multifloradiene-3,29-dioic acid
CAS No:162898-23-9
MF:C30H46O4
MW:470.683849811554
CID:2001058
PubChem ID:9982183
Update Time:2025-04-21
3,4-Seco-4(23),7-multifloradiene-3,29-dioic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Seco-4(23),7-multifloradiene-3,29-dioic acid
- (3R,4aR,4bS,6aR,7S,8S,10bS,12aS)-7-(2-carboxyethyl)-3,4b,7,10b,12a-pentamethyl-8-prop-1-en-2-yl-2,4,4a,5,6,6a,8,9,11,12-decahydro-1H-chrysene-3-carboxylic acid
- 162898-23-9
- DTXSID001099103
- (1S,2S,4bS,6aS,9R,10aR,10bS,12aR)-9-Carboxy-1,2,3,4b,5,6,6a,7,8,9,10,10a,10b,11,12,12a-hexadecahydro-1,4b,6a,9,10b-pentamethyl-2-(1-methylethenyl)-1-chrysenepropanoic acid
-
- Inchi: 1S/C30H46O4/c1-19(2)20-8-9-22-21(28(20,5)12-11-24(31)32)10-13-30(7)23-18-27(4,25(33)34)15-14-26(23,3)16-17-29(22,30)6/h9,20-21,23H,1,8,10-18H2,2-7H3,(H,31,32)(H,33,34)/t20-,21-,23+,26+,27+,28-,29+,30-/m0/s1
- InChI Key: NTFLZJIEKFOVHF-PCFFWJMZSA-N
- SMILES: OC([C@]1(C)CC[C@]2(C)CC[C@]3(C)C4=CC[C@@H](C(=C)C)[C@](C)(CCC(=O)O)[C@H]4CC[C@@]3(C)[C@@H]2C1)=O
Computed Properties
- Exact Mass: 470.33960994g/mol
- Monoisotopic Mass: 470.33960994g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 934
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 74.6Ų
3,4-Seco-4(23),7-multifloradiene-3,29-dioic acid Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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